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Compound of Interest

Compound Name: Direct red 212

Cat. No.: B1172209

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available chemical information for the dye
designated as "Direct Red 212." It is important to note that publicly accessible chemical
databases and scientific literature lack consensus on a definitive molecular structure for this
specific dye. This document aims to clarify the existing data and highlight areas where
information is currently unavailable.

Chemical Identity and Molecular Properties

A thorough review of chemical databases reveals ambiguity concerning the molecular formula
and weight of Direct Red 212. The CAS Registry Number primarily associated with "Direct
Red 212" is 12222-45-6. However, for this specific CAS number, a molecular formula and
corresponding molecular weight are not consistently reported.[1][2]

Conversely, a different dye, "Solvent Red 212," is often cross-referenced and possesses a
clearly defined chemical structure. To prevent confusion, the properties of both are presented
below.

Table 1: Comparison of "Direct Red 212" and "Solvent Red 212"
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Property Direct Red 212 Solvent Red 212

CAS Registry Number 12222-45-6[1][2] 61300-98-9[3]

Molecular Formula Not Available C29H20N204][3]

Molecular Weight Not Available 460.48 g/mol [3]

Chemical Class Presumed to be a Direct Dye Solvent Dye[3]

Molecular Structure Not Publicly Available Azomethine nickel complex[3]

General Characteristics of Direct Dyes

Direct dyes belong to a class of water-soluble colorants.[4] They are primarily used for dyeing
cellulosic fibers such as cotton, rayon, and paper.[4] The defining characteristic of direct dyes is
their ability to be applied directly to the substrate in a neutral or slightly alkaline dyebath,
without the need for a mordant.[4]

From a chemical standpoint, many direct dyes, particularly in the red spectrum, are azo dyes.
[4][5][6][7] This means their molecular structure contains one or more azo groups (-N=N-),
which act as the chromophore responsible for the color. The water solubility of these dyes is
typically conferred by the presence of sulfonic acid salt groups (-SOsNa).[4]

Experimental Protocols

Due to the lack of specific published research on "Direct Red 212" (CAS 12222-45-6), there
are no established experimental protocols for its synthesis or application available in the
reviewed literature.

In general, the synthesis of direct azo dyes involves two main steps:

o Diazotization: An aromatic primary amine is treated with a source of nitrous acid (typically
sodium nitrite in an acidic solution) to form a diazonium salt.

e Azo Coupling: The diazonium salt is then reacted with a coupling component, which is often
a phenol, a naphthol, or an aromatic amine.
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A production method for a generic red direct dye, which avoids the use of phosgene, outlines
the steps of raw material selection, condensation, diazotization, and coupling.[8]

Signaling Pathways and Logical Relationships

No information regarding the interaction of "Direct Red 212" with biological signaling pathways
was identified in the public domain. Consequently, no diagrams for signaling pathways,
experimental workflows, or logical relationships can be generated at this time.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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